Cas no 936250-19-0 (2-Cyanomethoxyphenylboronic acid, pinacol ester)
2-Cyanomethoxyphenylboronic acid pinacol ester is a boronic acid derivative commonly employed in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The pinacol ester group enhances shelf life and handling convenience, while the cyanomethoxy substituent offers versatility in further functionalization. This compound is particularly useful in pharmaceutical and agrochemical synthesis, where controlled coupling of aromatic systems is required. Its crystalline solid form ensures consistent purity and ease of quantification. The boronate ester’s compatibility with aqueous and organic reaction conditions makes it a reliable intermediate for constructing complex molecular architectures. Proper storage under inert conditions is recommended to maintain stability.
936250-19-0 structure
Product Name:2-Cyanomethoxyphenylboronic acid, pinacol ester
CAS No:936250-19-0
MF:C14H18BNO3
MW:259.108623981476
MDL:MFCD06795686
CID:839820
PubChem ID:17998915
Update Time:2025-06-07
2-Cyanomethoxyphenylboronic acid, pinacol ester Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetonitrile
- [2-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenoxy]-acetonitrile
- 2-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]acetonitrile
- 2-CYANOMETHOXYPHENYLBORONIC ACID, PINACOL ESTER
- BQEHBQMAEHTZDU-UHFFFAOYSA-N
- [2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]acetonitrile
- BS-22726
- MFCD06795686
- A859704
- DTXSID90592141
- 2-Cyanomethoxyphenylboronic acid, pinacol ester, AldrichCPR
- CS-0174079
- AKOS015960111
- AB29258
- 936250-19-0
- 2-Cyanomethoxyphenylboronic acid pinacol ester
- SCHEMBL520607
- 2-Cyanomethoxyphenylboronic acid, pinacol ester
-
- MDL: MFCD06795686
- Inchi: 1S/C14H18BNO3/c1-13(2)14(3,4)19-15(18-13)11-7-5-6-8-12(11)17-10-9-16/h5-8H,10H2,1-4H3
- InChI Key: BQEHBQMAEHTZDU-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC=CC=2OCC#N)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 259.13800
- Monoisotopic Mass: 259.1379736g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.5Ų
Experimental Properties
- PSA: 51.48000
- LogP: 1.88818
2-Cyanomethoxyphenylboronic acid, pinacol ester Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Cyanomethoxyphenylboronic acid, pinacol ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019146301-1g |
2-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetonitrile |
936250-19-0 | 95% | 1g |
$400.00 | 2023-08-31 | |
| Chemenu | CM134712-250mg |
2-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetonitrile |
936250-19-0 | 97% | 250mg |
$92 | 2021-08-05 | |
| Chemenu | CM134712-1g |
2-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetonitrile |
936250-19-0 | 97% | 1g |
$242 | 2021-08-05 | |
| Chemenu | CM134712-5g |
2-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetonitrile |
936250-19-0 | 97% | 5g |
$855 | 2021-08-05 | |
| Chemenu | CM134712-250mg |
2-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetonitrile |
936250-19-0 | 97% | 250mg |
$164 | 2024-07-19 | |
| Chemenu | CM134712-1g |
2-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetonitrile |
936250-19-0 | 97% | 1g |
$382 | 2024-07-19 | |
| Chemenu | CM134712-5g |
2-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetonitrile |
936250-19-0 | 97% | 5g |
$1343 | 2024-07-19 | |
| abcr | AB175421-1 g |
2-Cyanomethoxyphenylboronic acid, pinacol ester, 97%; . |
936250-19-0 | 97% | 1g |
€430.40 | 2023-05-07 | |
| Fluorochem | 216139-250mg |
2-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetonitrile |
936250-19-0 | 95% | 250mg |
£125.00 | 2022-03-01 | |
| Fluorochem | 216139-1g |
2-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetonitrile |
936250-19-0 | 95% | 1g |
£249.00 | 2022-03-01 |
2-Cyanomethoxyphenylboronic acid, pinacol ester Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:936250-19-0)2-Cyanomethoxyphenylboronic acid, pinacol ester
Order Number:A859704
Stock Status:in Stock
Quantity:5g/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:19
Price ($):836.0/255.0
Email:sales@amadischem.com
2-Cyanomethoxyphenylboronic acid, pinacol ester Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:936250-19-0)2-Cyanomethoxyphenylboronic acid, pinacol ester
Purity:99%/99%
Quantity:5g/1g
Price ($):836.0/255.0